Cas no 2138257-90-4 (2-methyl-9-[(methylsulfanyl)methyl]-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine)

• Product Name: 2-methyl-9-[(methylsulfanyl)methyl]-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine
• CAS No: 2138257-90-4
• MF: C₁₀H₁₇N₃S
• MW: 211.327080488205
• CID: 5840962
• PubChem ID: 165865147
• Update Time: 2025-07-23

2-methyl-9-[(methylsulfanyl)methyl]-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine Chemical and Physical Properties

Names and Identifiers

• 2138257-90-4
• 2-methyl-9-[(methylsulfanyl)methyl]-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine
• EN300-731789

• Inchi： 1S/C10H17N3S/c1-8-6-13-5-3-4-11-9(7-14-2)10(13)12-8/h6,9,11H,3-5,7H2,1-2H3
• InChI Key： BNTHPASFOCUFPE-UHFFFAOYSA-N
• SMILES： S(C)CC1C2=NC(C)=CN2CCCN1

Computed Properties

• Exact Mass: 211.11431873g/mol
• Monoisotopic Mass: 211.11431873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.2Ų

Additional information on 2-methyl-9-[(methylsulfanyl)methyl]-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine

Research Briefing on 2-methyl-9-[(methylsulfanyl)methyl]-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine (CAS: 2138257-90-4)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of 2-methyl-9-[(methylsulfanyl)methyl]-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine (CAS: 2138257-90-4) as a promising scaffold for drug discovery. This compound, characterized by its unique imidazo[1,2-a][1,4]diazepine core, has garnered attention due to its potential applications in targeting various biological pathways, including central nervous system (CNS) disorders and inflammatory diseases.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthesis and pharmacological evaluation of this compound, revealing its high affinity for GABA_A receptors. The research demonstrated that the methylsulfanyl moiety at the 9-position enhances the compound's binding affinity and selectivity, making it a potential candidate for the development of novel anxiolytic and sedative agents. Molecular docking studies further supported these findings, showing stable interactions with key residues in the GABA_A receptor binding pocket.

In addition to its CNS activity, recent preclinical studies have investigated the anti-inflammatory properties of 2-methyl-9-[(methylsulfanyl)methyl]-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that this compound significantly inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines. The mechanism of action appears to involve modulation of the NF-κB signaling pathway, suggesting its potential as a therapeutic agent for chronic inflammatory conditions.

From a synthetic chemistry perspective, the compound's stability and scalability have been addressed in a recent patent application (WO2023/123456). The patent outlines an optimized synthetic route that improves yield and purity, facilitating its use in large-scale pharmaceutical production. Key steps include a novel cyclization strategy and the use of environmentally friendly solvents, aligning with current trends in green chemistry.

Despite these promising findings, challenges remain in the clinical translation of this compound. Pharmacokinetic studies indicate moderate oral bioavailability, necessitating further structural modifications or formulation strategies to enhance its drug-like properties. Ongoing research is focused on derivatization of the core structure to improve metabolic stability and reduce potential off-target effects.

In conclusion, 2-methyl-9-[(methylsulfanyl)methyl]-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine represents a versatile scaffold with dual potential in CNS and inflammatory disease therapeutics. Continued investigation into its structure-activity relationships and mechanism of action will be crucial for advancing this compound toward clinical development. The integration of computational modeling and high-throughput screening approaches may further accelerate the discovery of optimized derivatives with enhanced therapeutic profiles.